Hexafluoroisopropyl methacrylate
Overview
Description
Chemical Reactions Analysis
Hexafluoroisopropyl methacrylate is used in various chemical reactions, particularly in the field of polymer chemistry . It has been used in the synthesis of well-defined precursor polymers via RAFT polymerization . These precursor polymers can then be modified post-polymerization to obtain multifunctional water-soluble polymers .Physical And Chemical Properties Analysis
Hexafluoroisopropyl methacrylate is a clear, colorless liquid monomer . It has a low refractive index and is very hydrophobic . It also exhibits chemical resistant properties .Scientific Research Applications
Water-Soluble Polymer Precursors
HFIPMA has been utilized as a precursor for the synthesis of water-soluble polymers. Through RAFT polymerization, HFIPMA-based homo and block copolymers can be synthesized, which are then modified post-polymerization with water-soluble amines . This process allows for the creation of multifunctional water-soluble polymers that are not achievable through conventional polymerization techniques.
Amphiphilic Copolymers
The compound is instrumental in the synthesis of amphiphilic copolymers via RAFT polymerization. These copolymers exhibit both hydrophilic and hydrophobic properties, making them suitable for creating self-assembling materials . The fluorinated segments contribute to the thermal stability, solvent resistance, and biological compatibility of these copolymers.
Superhydrophobic Surfaces
HFIPMA is used in the development of superhydrophobic surfaces. These surfaces have applications in construction protection coatings due to their high hydrophobicity, which is a result of the long fluoroalkyl chains present in the compound .
Temperature-Responsive Materials
Incorporating HFIPMA into block copolymers with temperature-responsive segments, such as poly(N-isopropylacrylamide), can lead to materials that change their properties in response to temperature variations. This has potential applications in smart textiles and drug delivery systems .
pH-Sensitive Polymers
The compound can also be used to create pH-sensitive polymers. These polymers can alter their behavior based on the acidity or basicity of their environment, which is valuable for targeted drug delivery and chemical sensors .
Fluorinated Polymers for Coatings
Due to its thermal and chemical stability, HFIPMA is a key monomer in the production of fluorinated polymers for coatings. These coatings are known for their weather resistance and low surface energies, making them ideal for protective and decorative applications .
Biomedical Applications
HFIPMA-based polymers can be engineered to have biocompatible properties, making them suitable for biomedical applications such as tissue engineering scaffolds and biodegradable implants .
Optical Materials
The unique refractive indices of HFIPMA polymers make them suitable for optical materials. They can be used in the manufacturing of lenses, optical fibers, and other components where precise light manipulation is required .
Each of these applications demonstrates the versatility and importance of Hexafluoroisopropyl methacrylate in scientific research and industrial applications. The ability to modify its polymers post-synthesis opens up a wide range of possibilities for creating materials with specific, desired properties. <|\im_end|> OP: ### Comprehensive Analysis of Hexafluoroisopropyl Methacrylate Applications
Hexafluoroisopropyl methacrylate (HFIPMA), also known as 1,1,1,3,3,3-Hexafluoroisopropyl methacrylate, is a versatile compound with a wide array of applications in scientific research. Below is a detailed analysis of its unique applications across various fields:
Precursor for Water-Soluble Polymers: HFIPMA serves as a precursor for creating functional water-soluble polymers. Through RAFT polymerization, HFIPMA-based homo and block copolymers are synthesized, which can then undergo post-polymerization modification with water-soluble amines to produce multifunctional polymers .
Synthesis of Amphiphilic Copolymers: The compound is pivotal in the synthesis of amphiphilic copolymers, which possess both hydrophilic and hydrophobic properties. These copolymers are essential for the development of self-assembling materials and have applications in various fields, including drug delivery systems .
Creation of Superhydrophobic Surfaces: HFIPMA contributes to the creation of superhydrophobic surfaces, which are highly sought after in construction protection coatings. The long fluoroalkyl chains in the compound impart high hydrophobicity, leading to surfaces that repel water effectively .
Safety And Hazards
Hexafluoroisopropyl methacrylate is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is classified as a flammable liquid, and it can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
Hexafluoroisopropyl methacrylate has potential for future applications in the synthesis of multifunctional water-soluble polymers . Its use in RAFT polymerization provides a versatile tool for the synthesis of well-defined precursor polymers, which can then be modified post-polymerization . This opens up possibilities for the creation of advanced materials with a wide range of functionalities .
properties
IUPAC Name |
1,1,1,3,3,3-hexafluoropropan-2-yl 2-methylprop-2-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F6O2/c1-3(2)4(14)15-5(6(8,9)10)7(11,12)13/h5H,1H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMQPBWHSNCRVQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)C(=O)OC(C(F)(F)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F6O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
28825-23-2 |
Source
|
| Record name | Hexafluoroisopropyl methacrylate homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=28825-23-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID50883729 |
Source
|
| Record name | 2-Propenoic acid, 2-methyl-, 2,2,2-trifluoro-1-(trifluoromethyl)ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hexafluoroisopropyl methacrylate | |
CAS RN |
3063-94-3 |
Source
|
| Record name | Hexafluoroisopropyl methacrylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3063-94-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1,1,3,3,3-Hexafluoro-2-propyl methacrylate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003063943 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Propenoic acid, 2-methyl-, 2,2,2-trifluoro-1-(trifluoromethyl)ethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2-Propenoic acid, 2-methyl-, 2,2,2-trifluoro-1-(trifluoromethyl)ethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50883729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2,2-trifluoro-1-(trifluoromethyl)ethyl methacrylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.373 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 1,1,1,3,3,3-HEXAFLUORO-2-PROPYL METHACRYLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/DPH4JT6JRF | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
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Feasible Synthetic Routes
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